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This technical guide provides an in-depth overview of ATTO 465 maleimide, a fluorescent
label derived from the dye Acriflavine.[1][2][3] It is designed for life science applications such as
the labeling of proteins, DNA, and RNA.[1][3] This document is intended for researchers,
scientists, and drug development professionals, offering detailed information on the chemical
structure, properties, and experimental protocols associated with this reagent.

Core Properties and Chemical Structure

ATTO 465 is characterized by its strong absorption, high fluorescence quantum yield,
significant Stokes shift, and good water solubility.[1][3][4] The dye also exhibits notable thermal
and photo-stability.[4] The maleimide functional group makes it particularly suitable for labeling
sulthydryl (thiol) groups, commonly found in the cysteine residues of proteins.[1][2] This
reaction forms a stable thio-ether bond between the dye and the target molecule.[5]

The chemical identity of ATTO 465 maleimide can be represented by the following identifiers:

e SMILES String: OCI(=0)
(=0)=0.Nc1ccc2C=C3C=CC(=N)C=C3N(CCCC(=0O)NCCN4C(=0)C=CC4=0)c2c1
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e InChl Key: KHHWHZCVGMYUGL-UHFFFAOYSA-N

Quantitative Data Summary

The key optical and physical properties of ATTO 465 maleimide are summarized in the table
below. The optical data are based on the carboxy derivative in an aqueous solution.[3]

Property Value Reference
Molecular Weight (MW) 518 g/mol [2][3]
Excitation Maximum (Aabs) 453 nm [1][3]
Emission Maximum (Afl) 506 nm [11[3]
Molar Extinction Coefficient

7.5x 104 M-1 cm-1 [1][3]
(emax)
Fluorescence Quantum Yield

75 % [1]I3]
(nfl)
Fluorescence Lifetime (tfl) 5.0 ns [11[3]
Correction Factor (CF260) 1.09 [11[3]
Correction Factor (CF280) 0.48 [1][3]

Reaction Mechanism

ATTO 465 maleimide selectively labels molecules containing free sulfhydryl (thiol) groups,
such as proteins with cysteine residues. The maleimide moiety reacts with the thiol group via a
Michael addition reaction to form a stable, covalent thioether linkage. This reaction is most
efficient at a pH range of 7.0-7.5, where the thiol group is sufficiently deprotonated to be
reactive, while primary amines (like those on lysine residues) remain largely protonated and
unreactive.[5]
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Reaction of ATTO 465 Maleimide with a Thiol Group.

Experimental Protocols
Handling and Storage

o Storage: Upon receipt, ATTO 465 maleimide should be stored at -20°C, protected from light

and moisture.[1][2][3] Before opening, the vial must be allowed to equilibrate to room

temperature to prevent moisture condensation.[1][2] Properly stored, the product is stable for

at least three years.[1][2]

e Solubility: The dye is soluble in polar organic solvents such as dimethylformamide (DMF) or

dimethylsulfoxide (DMSO).[1][2] Due to the reactivity of the maleimide group, it is crucial to

use anhydrous and amine-free solvents.[2] Stock solutions should be prepared immediately

before use, as their stability may be limited depending on the solvent quality.[1][2]

Protein Labeling Protocol

This protocol provides a general procedure for conjugating ATTO 465 maleimide to proteins.

Required Materials:

» Labeling Buffer: Phosphate-Buffered Saline (PBS) at pH 7.4 is recommended.[5] Other
common buffers include 10-100 mM phosphate, Tris, or HEPES at pH 7.0-7.5.[3]

e Reducing Agent (if necessary): Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)

for reducing disulfide bonds.[3]
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e Quenching Reagent (optional): A low molecular weight thiol such as glutathione or
mercaptoethanol.[3]

 Purification System: Gel filtration column (e.g., Sephadex G-25) or dialysis equipment.[3][5]
Procedure:
o Protein Preparation:

o Dissolve the protein in the labeling buffer at a concentration of 50-100 uM (approximately
1-5 mg/mL).[3][5]

o If the protein contains disulfide bonds that need to be labeled, reduce them by adding a
10-fold molar excess of a reducing agent like DTT or TCEP.[3]

o If DTT is used, it must be removed by dialysis before adding the dye. This step is not
necessary for TCEP.[3]

o To prevent re-oxidation of thiols, it is advisable to work in an oxygen-free environment by
deoxygenating all buffers.[3]

e Dye Preparation:

o Prepare a stock solution of ATTO 465 maleimide by dissolving 1.0 mg in 50-200 pL of
anhydrous, amine-free DMF or DMSO.[5]

e Labeling Reaction:

o While gently stirring the protein solution, add a 1.3-fold molar excess of the reactive dye
solution per sulfhydryl group.[5]

o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C.[3] The
reaction should be carried out in the dark to prevent photobleaching.[3]

e Reaction Quenching (Optional):

o To consume any excess maleimide reagent, add a soluble low molecular weight thiol (e.g.,
glutathione).[3] This ensures no reactive dye is present during the purification step.[3]
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o Purification:

o Separate the labeled protein conjugate from the unreacted dye and other small molecules.
This can be achieved using a gel filtration column (e.g., Sephadex G-25) or by extensive
dialysis at 4°C in an appropriate buffer.[3]

1. Prepare Protein Solution
(Dissolve in Buffer, pH 7.0-7.5)

Reduce Disulfide Bonds (optional) 2. Prepare Dye Stock Solution
(e.g., TCEP, DTT) (Dissolve in anhydrous DMSO/DMF)

3. Mix Protein and Dye Solutions

4. Incubate in the Dark
(2h at RT or overnight at 4°C)

5. Quench Reaction (optional)
(Add excess low MW thiol)

6. Purify Conjugate

(Gel Filtration or Dialysis)

(Labeled Protein Conjugate)

Click to download full resolution via product page

Experimental Workflow for Protein Labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15556988?utm_src=pdf-custom-synthesis#bc-rfq
https://downloads.leica-microsystems.com/ATTO%20465/Product%20Configuration%20%26%20Tech%20Specs/ATTO_465_product_information_sheet_en.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20465.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/336/826/55607dat.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/atto-465.html
https://www.leica-microsystems.com/products/atto-tec-consumables/images/atto/procedures/mal.pdf
https://www.benchchem.com/product/b15556988/docs#atto-465-maleimide-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15556988/docs#atto-465-maleimide-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15556988/docs#atto-465-maleimide-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15556988/docs#atto-465-maleimide-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15556988?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556988?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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